Grossman's sealer

Specification

• CAS No.: 12217-00-4
• Molecular Formula: C22H13N4Na3O10S3
• Molecular Weight: 658.5 g/mol
• IUPAC Name: trisodium;7-hydroxy-8-[(4-phenyldiazenylphenyl)diazenyl]naphthalene-1,3,6-trisulfonate
• Standard InChI: InChI=1S/C22H16N4O10S3.3Na/c27-22-19(39(34,35)36)11-13-10-17(37(28,29)30)12-18(38(31,32)33)20(13)21(22)26-25-16-8-6-15(7-9-16)24-23-14-4-2-1-3-5-14;;;/h1-12,27H,(H,28,29,30)(H,31,32,33)(H,34,35,36);;;/q;3*+1/p-3
• Standard InChI Key: YJMNYAQFLKMPBD-UHFFFAOYSA-K
• Impurities: Non-volatiles, 0.02-0.03 ppm; SO2, 40-80 ppm; iron, 50-100 ppm; nitrate, 5-20 ppm /technical grade, industry type, 66 deg Baume'/; Iron, arsenic, sulfur dioxide, nitrogen compounds, chloride, and fluoride.
• SMILES: [OH2+]S(=O)(=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N=NC3=C(C(=CC4=CC(=CC(=C43)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+].[Na+]
• Boiling Point: 554 °F at 760 mm Hg (EPA, 1998); 212 °F at 760 mm Hg (USCG, 1999); 337 °C; 554°F
• Colorform: Colorless, oily liquid; Clear, colorless, oily liquid; Dense, oily liquid; colorless to dark brown depending on purity; Colorless to dark brown, oily liquid [Note: Pure compound is a solid below 51 degrees F. Often used in an aqueous solution]
• Melting Point: 50.65 °F (EPA, 1998); 51 °F (NIOSH, 2016); 10.31 °C; 10 °C; 51°F

Introduction

Historical Background and Definition

Grossman's sealer is a zinc oxide-eugenol-based root canal sealing material developed by Louis I. Grossman, a pioneering figure in endodontics. It was designed specifically for use in endodontic procedures to provide an effective seal within the root canal system following cleaning and shaping. The material emerged from Grossman's extensive research into ideal properties for endodontic sealers and has since become one of the traditional standards against which newer materials are often compared.

Grossman contributed significantly to endodontic practice by establishing critical criteria for an ideal root canal sealer. According to his framework, a sealer should demonstrate several essential characteristics: it must exhibit tackiness when mixed to ensure proper adhesion to canal walls, establish a hermetic seal, possess radiopacity for radiographic visualization, consist of a fine powder easily mixed with liquid, resist shrinkage during setting, avoid tooth structure staining, provide bacteriostatic properties, display a slow setting time, resist dissolution in tissue fluids, maintain biocompatibility without irritating periradicular tissues, and remain soluble in common solvents for potential removal.

These criteria continue to guide the development and evaluation of endodontic sealers, though research indicates that no sealer, including Grossman's formulation, has yet fully satisfied all these requirements simultaneously.

Composition and Synthesis

Chemical Components

Grossman's sealer is primarily composed of zinc oxide and eugenol as its base components. The traditional formulation incorporates several additional ingredients to enhance various properties of the material. The composition typically includes:

• Zinc oxide (powder component)

• Eugenol (liquid component)

• Rosin (improves adhesion)

• Sodium tetraborate (accelerates setting)

• Barium sulfate (provides radiopacity)

• Bismuth subcarbonate (provides additional radiopacity)

This careful combination of ingredients creates a sealer with balanced properties suitable for clinical application in endodontic treatments.

Preparation Method

The synthesis of Grossman's sealer involves a straightforward physical mixing process rather than complex chemical transformations. The procedure entails combining zinc oxide powder with eugenol liquid, along with the other components, to form a homogeneous paste. This simplicity in preparation represents an advantage in clinical settings, as it allows for consistent mixing without requiring specialized equipment.

The mixing ratio and technique significantly influence the final properties of the sealer, including its flow characteristics, setting time, and clinical performance. Typically, manufacturers provide specific instructions regarding the optimal powder-to-liquid ratio to achieve ideal consistency and working properties.

Physical Properties

Flow Characteristics

Flow represents a critical physical property for endodontic sealers, as it determines the material's ability to penetrate lateral canals, irregularities, and dentinal tubules. According to international standards (ISO 6876/2001), an adequate sealer should demonstrate a flow of at least 20 mm. This property significantly influences the sealer's capacity to establish an effective seal throughout the complex root canal system.

While the search results don't provide specific flow measurements for Grossman's sealer, comparative studies with other sealers suggest it possesses acceptable flow properties that facilitate adequate distribution within the canal system. The flow property assists in filling irregularities and minor discrepancies between the core filling material and canal walls.

Film Thickness

Film thickness represents another crucial property that affects a sealer's performance. A thinner film thickness generally correlates with better adaptation to canal walls and enhanced sealing ability. Research on various sealers has examined this property, with significant variations observed between different materials.

Although specific numerical data for Grossman's sealer's film thickness isn't directly provided in the search results, studies comparing multiple sealers suggest it offers clinically acceptable values that support its long-standing use in endodontic practice.

Setting Time and Working Time

Setting time constitutes an important consideration in clinical endodontic practice, as it affects the workflow efficiency and procedural timing. Grossman originally specified that an ideal sealer should display a slow setting time, providing clinicians with adequate working time to ensure proper placement and adjustments before solidification occurs.

Grossman's sealer typically offers a working time that allows for thorough canal obturation without premature setting. This characteristic has contributed to its clinical utility, particularly in cases involving multiple canals or complex anatomical configurations where extended manipulation time proves beneficial.

Biological Properties

Antimicrobial Activity

One of the essential functions of endodontic sealers involves providing antimicrobial properties that help eliminate residual microorganisms within the root canal system. Research has examined the antimicrobial efficacy of Grossman's sealer against various pathogens relevant to endodontic infections.

This finding has important clinical implications, indicating that while Grossman's sealer offers some initial antimicrobial benefit, its long-term microbial inhibition capacities may be limited. The research suggests that the primary mechanism of infection control likely stems from the sealer's ability to establish an effective seal rather than from sustained antimicrobial activity.

Biocompatibility

Biocompatibility represents a critical consideration for any dental material in close proximity to vital tissues. As Grossman himself identified, an ideal sealer should demonstrate biocompatibility without irritating periradicular tissues.

Research into root canal sealers' biocompatibility has evaluated both in vitro cytotoxicity (direct cellular toxicity) and in vivo tissue responses (inflammatory reactions). Studies suggest that several factors may influence the biocompatibility of sealers, including the material's set condition, concentration, and the type and duration of exposure.

While specific biocompatibility data for Grossman's sealer isn't detailed in the provided search results, the general understanding in endodontic literature suggests that zinc oxide-eugenol-based sealers, including Grossman's formulation, may exhibit some level of tissue irritation, particularly when freshly mixed. The irritation potential typically decreases after complete setting, emphasizing the importance of proper manipulation and containment within the root canal system.

Clinical Applications

Use in Root Canal Treatments

Grossman's sealer has established its significance in endodontic practice primarily as a sealing material in root canal treatments. Its primary function involves filling the microscopic spaces between the core filling material (typically gutta-percha) and the canal walls, thereby establishing a fluid-tight seal that prevents bacterial ingress and reinfection.

The clinical application typically involves mixing the powder and liquid components to the appropriate consistency, followed by placement within the canal using various techniques, including:

• Coating the canal walls with the sealer

• Applying the sealer to the master gutta-percha cone

• Using lentulo spirals for sealer distribution in complex canals

• Employing specialized injection systems in certain clinical scenarios

When properly applied, Grossman's sealer promotes periapical healing by effectively sealing the root canal system against potential pathways of reinfection.

Advantages and Limitations

The enduring popularity of Grossman's sealer in clinical practice stems from several advantages:

• Well-established performance history with decades of clinical use

• Relatively straightforward mixing and handling properties

• Adequate working time for complex cases

• Acceptable radiopacity for radiographic verification

• Moderate antimicrobial properties during the initial setting phase

• Limited long-term antimicrobial effect, as research shows its antimicrobial activity diminishes significantly after 24 hours

• Potential for tissue irritation, particularly when extruded beyond the apical foramen

• Susceptibility to dissolution in tissue fluids over extended periods

• Less favorable biocompatibility compared to some newer-generation sealers

Comparison with Other Sealers

Performance Relative to Alternative Materials

The evolution of endodontic materials has introduced various categories of root canal sealers, including calcium hydroxide-containing, glass-ionomer-based, epoxy resin-based, and bioceramic sealers. Comparative research has evaluated these materials against traditional zinc oxide-eugenol sealers like Grossman's formulation.

In antimicrobial comparison studies, N2 permanent demonstrated broader antimicrobial effectiveness against tested microorganisms compared to Grossman's sealer. While N2 permanent produced zones of inhibition against five of eight organisms tested, Grossman's sealer showed activity against three, and Rickert's sealer against only one organism.

Table 1: Comparative Antimicrobial Activity of Root Canal Sealers

Sealer Type	Number of Effective Microbial Inhibitions (out of 8 tested organisms)	Persistence of Antimicrobial Effect
N2 Permanent	5	Diminishes greatly with time
Grossman's Sealer	3	Non-existent at 24 hours
Rickert's Sealer	1	Non-existent at 24 hours

Physical property comparisons among different sealers have revealed variations in flow, film thickness, working time, and setting time. While specific comparative values for Grossman's sealer aren't detailed in the search results, studies suggest that newer-generation materials may offer improvements in certain physical properties while potentially sacrificing advantages in others.

Historical Significance and Ongoing Relevance